Cas no 740816-33-5 (Cyclopentanone, 2-methyl-2-[2-oxo-2-(4-pyridinyl)ethyl]-, (2S)-)

• Product Name: Cyclopentanone, 2-methyl-2-[2-oxo-2-(4-pyridinyl)ethyl]-, (2S)-
• CAS No: 740816-33-5
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 541605
• PubChem ID: 71404072
• Update Time: 2025-04-19

Cyclopentanone, 2-methyl-2-[2-oxo-2-(4-pyridinyl)ethyl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-methyl-2-[2-oxo-2-(4-pyridinyl)ethyl]-, (2S)-
• (2S)-2-methyl-2-(2-oxo-2-pyridin-4-ylethyl)cyclopentan-1-one
• (2S)-2-Methyl-2-[2-oxo-2-(pyridin-4-yl)ethyl]cyclopentan-1-one
• DTXSID60824941
• 740816-33-5

• Inchi： 1S/C13H15NO2/c1-13(6-2-3-12(13)16)9-11(15)10-4-7-14-8-5-10/h4-5,7-8H,2-3,6,9H2,1H3/t13-/m0/s1
• InChI Key： LYWRBGBKBUAYAV-ZDUSSCGKSA-N
• SMILES： O=C1CCC[C@@]1(C)CC(C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47Ų